N-((3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(1H-pyrazol-1-yl)propanamide

• IUPAC Name: N-[[3-(1-ethylpyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl]-2-pyrazol-1-ylpropanamide
• InChI: InChI=1S/C15H18N6O2/c1-3-20-8-4-6-12(20)14-18-13(23-19-14)10-16-15(22)11(2)21-9-5-7-17-21/h4-9,11H,3,10H2,1-2H3,(H,16,22)
• InChI Key: OBQMFMLWUWKHRK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC=C1C2=NOC(=N2)CNC(=O)C(C)N3C=CC=N3
• Molecular Formula: C15H18N6O2
• Molecular Weight: 314.34 g/mol

Description

N-((3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(1H-pyrazol-1-yl)propanamide is a useful research compound. Its molecular formula is C15H18N6O2 and its molecular weight is 314.349. The purity is usually 95%.
BenchChem offers high-quality N-((3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(1H-pyrazol-1-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(1H-pyrazol-1-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Antibacterial and Antiviral Properties : One study outlines the synthesis of azole derivatives, including compounds structurally related to the one of interest, demonstrating good antibacterial activity against specific pathogens like Rhizobium radiobacter (Tumosienė et al., 2012). Another research effort converted furanones bearing a pyrazolyl group into various heterocyclic systems, with some showing promising antiviral activities against HAV and HSV-1 (Hashem et al., 2007).

• Antitumor, Antifungal, and Antibacterial Sites : A different study synthesized hydroxymethyl pyrazole derivatives, leading to compounds with identified antitumor, antifungal, and antibacterial pharmacophore sites, highlighting the diversity of biological applications for these molecules (Titi et al., 2020).

Chemical Sensing and Environmental Application

• Colorimetric Chemosensors : Research into new colorimetric chemosensors for metals such as Cu2+, Zn2+, and Co2+ utilized hybrid azo-pyrazole/pyrrolinone ester hydrazone dyes, indicating applications in environmental monitoring and analysis (Aysha et al., 2021).

Antimicrobial Evaluation

• Synthesis and Antimicrobial Evaluation : Another study focused on synthesizing new pyrazole, thiophene, thiazole, and 1,3,4-thiadiazole derivatives, incorporating a pyrimidine ring and evaluating them for antimicrobial properties, which showed moderate activity (Farag et al., 2009).